Cas no 2165342-85-6 (trans-4-(5-hydroxypentyl)aminooxolan-3-ol)

• Product Name: trans-4-(5-hydroxypentyl)aminooxolan-3-ol
• CAS No: 2165342-85-6
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5949192
• PubChem ID: 126846666
• Update Time: 2025-07-01

trans-4-(5-hydroxypentyl)aminooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-(5-hydroxypentyl)aminooxolan-3-ol
• 3-Furanol, tetrahydro-4-[(5-hydroxypentyl)amino]-, (3S,4R)-
• AKOS040823336
• starbld0006534
• 2165342-85-6
• (3S,4R)-4-((5-Hydroxypentyl)amino)tetrahydrofuran-3-ol
• (3S,4R)-4-[(5-hydroxypentyl)amino]oxolan-3-ol
• F6545-4935
• trans-4-[(5-hydroxypentyl)amino]oxolan-3-ol

• Inchi： 1S/C9H19NO3/c11-5-3-1-2-4-10-8-6-13-7-9(8)12/h8-12H,1-7H2/t8-,9-/m1/s1
• InChI Key： KUJJKXOVZKTMBB-RKDXNWHRSA-N
• SMILES： O1C[C@@H](NCCCCCO)[C@H](O)C1

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 363.7±42.0 °C(Predicted)
• pka: 14.17±0.40(Predicted)

Additional information on trans-4-(5-hydroxypentyl)aminooxolan-3-ol

Research Briefing on trans-4-(5-hydroxypentyl)aminooxolan-3-ol (CAS: 2165342-85-6): Recent Advances and Applications

In recent years, the compound trans-4-(5-hydroxypentyl)aminooxolan-3-ol (CAS: 2165342-85-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxolane (tetrahydrofuran) ring structure and hydroxypentylamino side chain, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings, methodologies, and implications associated with this compound, providing a comprehensive overview for professionals in the field.

The primary focus of recent studies has been on the synthesis and optimization of trans-4-(5-hydroxypentyl)aminooxolan-3-ol, with particular emphasis on its role as a key intermediate in the development of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and green chemistry approaches, to enhance the yield and purity of this compound. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable and environmentally friendly synthesis route, achieving a 78% yield with high enantiomeric purity (>99% ee).

Beyond its synthetic utility, trans-4-(5-hydroxypentyl)aminooxolan-3-ol has been investigated for its biological activity. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). These findings have sparked interest in its potential as a scaffold for designing new anti-inflammatory agents. Additionally, molecular docking simulations have revealed favorable binding interactions with several protein targets, further supporting its therapeutic relevance.

Recent pharmacological evaluations have expanded the understanding of this compound's mechanism of action. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that trans-4-(5-hydroxypentyl)aminooxolan-3-ol modulates cellular signaling pathways associated with oxidative stress, particularly through the Nrf2-Keap1 axis. This suggests potential applications in neurodegenerative diseases and aging-related conditions, where oxidative damage plays a critical role. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic properties.

In the context of drug development, trans-4-(5-hydroxypentyl)aminooxolan-3-ol has been explored as a building block for more complex structures. Several research groups have derivatized this core to create libraries of compounds with enhanced bioactivity and selectivity. For instance, a team at the University of Cambridge recently developed a series of analogs with improved blood-brain barrier permeability, targeting central nervous system disorders. These efforts highlight the versatility of this chemical scaffold in medicinal chemistry.

Despite these advancements, challenges remain in the research and application of trans-4-(5-hydroxypentyl)aminooxolan-3-ol. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles, with the aim of translating these findings into clinically viable therapeutics.

In conclusion, trans-4-(5-hydroxypentyl)aminooxolan-3-ol (CAS: 2165342-85-6) represents a promising area of research in chemical biology and drug discovery. Its unique structural features, coupled with emerging biological activities, position it as a valuable tool for developing new therapeutic agents. Continued investigation into its synthetic routes, biological targets, and pharmacological properties will undoubtedly yield further insights and potential applications in the coming years.